1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride

• IUPAC Name: 1-(dimethylamino)-3-(1-ethynylcyclohexyl)oxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C13H23NO2.ClH/c1-4-13(8-6-5-7-9-13)16-11-12(15)10-14(2)3;/h1,12,15H,5-11H2,2-3H3;1H
• InChI Key: YPCQEJAYIHNLEU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(COC1(CCCCC1)C#C)O.Cl
• Molecular Formula: C13H24ClNO2
• Molecular Weight: 261.79 g/mol

Description

1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride, also known as DMHP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. DMHP is a synthetic compound that was first developed in the 1970s as a potential treatment for hypertension. However, it was later discovered that DMHP has a unique mechanism of action that makes it useful in a variety of scientific research applications.

Mechanism of Action

1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride is a potent inhibitor of the enzyme catechol-O-methyltransferase (COMT), which is involved in the metabolism of neurotransmitters such as dopamine and norepinephrine. By inhibiting COMT, 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride increases the levels of these neurotransmitters in the brain, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride has been shown to have a variety of biochemical and physiological effects, including increased blood pressure, heart rate, and respiratory rate. It also has anxiolytic effects, which may be due to its ability to increase the levels of GABA in the brain. 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride is its unique mechanism of action, which makes it useful in a variety of scientific research applications. However, there are also some limitations to its use. For example, 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride can be toxic at high doses, and its effects on the cardiovascular system can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride. One area of interest is the potential use of 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride in the treatment of anxiety and other neurological disorders. Another area of interest is the development of new drugs that target the GABAergic system, which may be useful in the treatment of a variety of neurological conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride, as well as its potential limitations and side effects.

Synthesis Methods

1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride is synthesized through a multi-step process that involves the use of various chemical reagents. The first step in the synthesis of 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride involves the reaction of 1-ethynylcyclohexanol with dimethylamine to form 1-(dimethylamino)-3-(1-ethynylcyclohexyl)oxypropane. This intermediate is then reacted with isopropyl chloroformate and hydrochloric acid to form 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride hydrochloride.

Scientific Research Applications

1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and respiratory system. One of the primary uses of 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride is in the study of the GABAergic system, which is involved in the regulation of anxiety and other neurological processes. 1-(dimethylamino)-3-[(1-ethynylcyclohexyl)oxy]-2-propanol hydrochloride has also been used in studies on the effects of various drugs on the cardiovascular system, including the potential for drug-induced arrhythmias.